Cas no 951932-68-6 (methyl 4-{9-(2-methylpropyl)-4-oxo-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-3-yloxy}benzoate)

• Product Name: methyl 4-{9-(2-methylpropyl)-4-oxo-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-3-yloxy}benzoate
• CAS No: 951932-68-6
• MF: C₂₃H₂₃NO₆
• MW: 409.43182682991
• CID: 5431318
• Update Time: 2025-05-18

methyl 4-{9-(2-methylpropyl)-4-oxo-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-3-yloxy}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-[[9-(2-methylpropyl)-4-oxo-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-3-yl]oxy]benzoate
• Benzoic acid, 4-[[9,10-dihydro-9-(2-methylpropyl)-4-oxo-4H,8H-pyrano[2,3-f][1,3]benzoxazin-3-yl]oxy]-, methyl ester
• methyl 4-{9-(2-methylpropyl)-4-oxo-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-3-yloxy}benzoate

• Inchi： 1S/C23H23NO6/c1-14(2)10-24-11-18-19(29-13-24)9-8-17-21(25)20(12-28-22(17)18)30-16-6-4-15(5-7-16)23(26)27-3/h4-9,12,14H,10-11,13H2,1-3H3
• InChI Key： XVYCLOPDLCRITM-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(OC2=COC3=C4C(=CC=C3C2=O)OCN(CC(C)C)C4)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on methyl 4-{9-(2-methylpropyl)-4-oxo-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-3-yloxy}benzoate

Comprehensive Overview of Methyl 4-{9-(2-methylpropyl)-4-oxo-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-3-yloxy}benzoate (CAS No. 951932-68-6)

Methyl 4-{9-(2-methylpropyl)-4-oxo-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-3-yloxy}benzoate (CAS No. 951932-68-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the chromeno-oxazine family, a class of heterocyclic structures known for their diverse biological activities and potential applications in drug development. The presence of both chromene and oxazine moieties in its structure contributes to its unique physicochemical properties, making it a subject of interest for researchers exploring novel therapeutic agents and advanced materials.

The molecular structure of methyl 4-{9-(2-methylpropyl)-4-oxo-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-3-yloxy}benzoate features a complex fusion of aromatic and heterocyclic rings. The chromeno[8,7-e][1,3]oxazine core is particularly noteworthy, as it combines the characteristics of chromene (a benzopyran derivative) with those of oxazine (a six-membered ring containing oxygen and nitrogen). This structural motif is often associated with interesting optical and electronic properties, which has led to investigations into its potential use in organic electronics and photonic materials.

Recent studies have focused on the synthetic pathways for CAS No. 951932-68-6, with particular emphasis on green chemistry approaches. Researchers are increasingly interested in developing more sustainable methods for producing such complex molecules, reducing the environmental impact of chemical synthesis. The compound's methyl 4-substituted benzoate moiety provides an excellent handle for further derivatization, making it a versatile intermediate in medicinal chemistry programs.

In the context of current pharmaceutical research trends, methyl 4-{9-(2-methylpropyl)-4-oxo-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-3-yloxy}benzoate has been investigated for its potential biological activities. Preliminary studies suggest that compounds with similar structures may exhibit interesting pharmacological profiles, though extensive clinical research would be required to validate any therapeutic applications. The scientific community continues to explore structure-activity relationships within this chemical class to identify potential lead compounds for various indications.

From a materials science perspective, the chromeno-oxazine scaffold present in CAS No. 951932-68-6 offers intriguing possibilities. The conjugated π-system and heteroatom incorporation suggest potential applications in organic semiconductors, fluorescent markers, or other functional materials. Researchers are particularly interested in how modifications to the 2-methylpropyl substituent or the benzoate group might tune the compound's electronic properties for specific applications.

The characterization of methyl 4-{9-(2-methylpropyl)-4-oxo-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-3-yloxy}benzoate typically involves advanced analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography are commonly employed to confirm its structure and purity. These characterization methods are crucial for ensuring the compound's quality in research applications and for understanding its three-dimensional conformation, which directly impacts its potential interactions and properties.

In the current research landscape, where there's growing interest in multi-target drug design and polypharmacology, compounds like CAS No. 951932-68-6 are particularly valuable. Their complex structures often allow for interactions with multiple biological targets, making them interesting starting points for the development of novel therapeutic agents. The scientific literature contains numerous examples of structurally related compounds being investigated for various biological activities, though each specific derivative requires thorough evaluation.

The stability and storage conditions of methyl 4-{9-(2-methylpropyl)-4-oxo-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-3-yloxy}benzoate are important considerations for researchers working with this compound. Like many complex organic molecules, it may be sensitive to light, moisture, or oxidation, requiring appropriate handling and storage conditions to maintain its integrity. These factors are particularly crucial when the compound is intended for use in biological assays or material applications where purity is paramount.

As research into chromeno-oxazine derivatives continues to evolve, CAS No. 951932-68-6 serves as an important reference point in structure-activity relationship studies. The compound's unique combination of structural features provides valuable insights into how modifications at various positions affect biological activity and physical properties. This knowledge is instrumental in guiding the design of new derivatives with optimized characteristics for specific applications.

The future research directions for methyl 4-{9-(2-methylpropyl)-4-oxo-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-3-yloxy}benzoate are likely to focus on several key areas. These may include detailed investigations of its potential biological activities, exploration of its photophysical properties, and development of more efficient synthetic routes. Additionally, computational chemistry approaches are being increasingly employed to predict the compound's behavior and interactions, complementing experimental studies and accelerating research progress.

In conclusion, methyl 4-{9-(2-methylpropyl)-4-oxo-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-3-yloxy}benzoate (CAS No. 951932-68-6) represents a fascinating example of modern heterocyclic chemistry with potential applications across multiple scientific disciplines. Its complex structure and versatile chemistry make it a valuable compound for researchers exploring the boundaries of medicinal chemistry, materials science, and chemical biology. As scientific understanding of such molecular architectures continues to grow, so too will the potential applications and significance of this interesting chemical entity.